Cas no 50846-45-2 (4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(hexahydro-1H-azepin-1-yl)methylene]amino]-3,3-dimethyl-7-oxo-,1-[(ethoxycarbonyl)oxy]ethyl ester, (2S,5R,6R)-)

• Product Name: 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(hexahydro-1H-azepin-1-yl)methylene]amino]-3,3-dimethyl-7-oxo-,1-[(ethoxycarbonyl)oxy]ethyl ester, (2S,5R,6R)-
• CAS No: 50846-45-2
• MF: C₂₀H₃₁N₃O₆S
• MW: 441.541644334793
• CID: 372517
• PubChem ID: 68681
• Update Time: 2025-04-19

4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(hexahydro-1H-azepin-1-yl)methylene]amino]-3,3-dimethyl-7-oxo-,1-[(ethoxycarbonyl)oxy]ethyl ester, (2S,5R,6R)- Chemical and Physical Properties

Names and Identifiers

• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(hexahydro-1H-azepin-1-yl)methylene]amino]-3,3-dimethyl-7-oxo-,1-[(ethoxycarbonyl)oxy]ethyl ester, (2S,5R,6R)-
• 1-ethoxycarbonyloxyethyl (2S,5R,6R)-6-(azepan-1-ylmethylideneamino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• 1-Aethoxycarbonyl-4-diaethylphosphono-thiosemicarbazid
• 1'-Aethoxycarbonyloxyaethyl-6-(hexahydro-1H-azepin-1-yl)-methylenaminopenicillanat
• ethyl 6-ethoxy-4-thioxo-7-oxa-2,3,5-triaza-6-phosphanonan-1-oate 6-oxide
• ETHYL N-(DIETHOXYPHOSPHORYLTHIOCARBAMOYLAMINO)CARBAMATE
• 942B99D5UK
• DTXSID801023645
• Bacmecillinam [INN]
• Bacmecillinam
• SCHEMBL10394899
• CHEMBL2106658
• 50846-45-2
• (2S,5R,6R)-6-(((Hexahydro-1H-azepin-1-yl)methylene)amino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid ester with ethyl 1-hydroxyethyl carbonate
• 1-(Ethoxycarbonyloxy)ethyl (2S,5R,6R)-6-((1-azapanyl)methylenamino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptan-2-carboxyla
• Bacmecilinamo
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(((hexahydro-1H-azepin-1-yl)methylene)amino)-3,3-dimethyl-7-oxo-, 1-((ethoxycarbonyl)oxy)ethyl ester, (2S-(2-alpha,5-alpha,6-beta))-
• Bacmecillinamum
• Bacmecillinamum [INN-Latin]
• UNII-942B99D5UK
• Q27271630
• Bacmecilinamo [INN-Spanish]
• SCHEMBL2111426
• KW-1100

• Inchi： 1S/C20H31N3O6S/c1-5-27-19(26)29-13(2)28-18(25)15-20(3,4)30-17-14(16(24)23(15)17)21-12-22-10-8-6-7-9-11-22/h12-15,17H,5-11H2,1-4H3/b21-12+/t13?,14-,15+,17-/m1/s1
• InChI Key： XHKFBADIZIDYBU-MLFVOLAISA-N
• SMILES： S1C(C)(C)[C@H](C(=O)OC(C)OC(=O)OCC)N2C([C@H]([C@@H]12)/N=C/N1CCCCCC1)=O

Computed Properties

• Exact Mass: 441.19300
• Monoisotopic Mass: 441.193356
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123
• XLogP3: 2.9

Experimental Properties

• Density: 1.2025 (rough estimate)
• Boiling Point: 256°C (rough estimate)
• Flash Point: 303.5°C
• Refractive Index: 1.6390 (estimate)
• PSA: 123.04000
• LogP: 2.25970

4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(hexahydro-1H-azepin-1-yl)methylene]amino]-3,3-dimethyl-7-oxo-,1-[(ethoxycarbonyl)oxy]ethyl ester, (2S,5R,6R)- Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives